Cas no 1309964-63-3 (Hexaethyl ([2,2':6',2''-terpyridine]-4,4',4''-triyltris(methylene))tris(phosphonate))

• Product Name: Hexaethyl ([2,2':6',2''-terpyridine]-4,4',4''-triyltris(methylene))tris(phosphonate)
• CAS No: 1309964-63-3
• MF: C₃₀H₄₄N₃O₉P₃
• MW: 683.606350898743
• CID: 4693546
• Update Time: 2023-08-15

Hexaethyl ([2,2':6',2''-terpyridine]-4,4',4''-triyltris(methylene))tris(phosphonate) Chemical and Physical Properties

Names and Identifiers

• Hexaethyl ([2,2':6',2''-terpyridine]-4,4',4''-triyltris(methylene))tris(phosphonate)

• Inchi： 1S/C30H44N3O9P3/c1-7-37-43(34,38-8-2)21-24-13-15-31-27(17-24)29-19-26(23-45(36,41-11-5)42-12-6)20-30(33-29)28-18-25(14-16-32-28)22-44(35,39-9-3)40-10-4/h13-20H,7-12,21-23H2,1-6H3
• InChI Key： LRWSKHATFQSIRC-UHFFFAOYSA-N
• SMILES： P(CC1C=C(C2C=C(C=CN=2)CP(=O)(OCC)OCC)N=C(C2C=C(C=CN=2)CP(=O)(OCC)OCC)C=1)(=O)(OCC)OCC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 12
• Heavy Atom Count: 45
• Rotatable Bond Count: 20
• Complexity: 919
• XLogP3: 1.4
• Topological Polar Surface Area: 145